Cas no 797029-47-1 (6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine)
6-(1H-Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine is a heterocyclic organic compound featuring a benzothiazole core linked to a benzimidazole moiety via a methylene bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. Its bifunctional design allows for versatile reactivity, particularly in the synthesis of pharmacologically active molecules or coordination complexes. The compound exhibits potential as a ligand due to its nitrogen-rich framework, which can facilitate metal binding. Its stability and synthetic accessibility further enhance its utility in research applications, particularly in the development of novel therapeutic agents or functional materials.

797029-47-1 structure
Product name:6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine
6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine Chemical and Physical Properties
Names and Identifiers
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- 6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine
- 6-(1H-Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine
- 6-(1H-benzimidazol-2-ylmethyl)-1,3-benzothiazol-2-amine
- 6-(1H-Benzoimidazol-2-ylmethyl)benzothiazol-2-ylamine
- 797029-47-1
- 6-[(1H-1,3-benzodiazol-2-yl)methyl]-1,3-benzothiazol-2-amine
- BAS 07529393
- AKOS000636797
- 6-(1 h-benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine
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- MDL: MFCD05240368
- Inchi: InChI=1S/C15H12N4S/c16-15-19-12-6-5-9(7-13(12)20-15)8-14-17-10-3-1-2-4-11(10)18-14/h1-7H,8H2,(H2,16,19)(H,17,18)
- InChI Key: CRIMBEUYDJAWRB-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)NC(=N2)CC3=CC4=C(C=C3)NC(=N)S4
Computed Properties
- Exact Mass: 280.07826757Da
- Monoisotopic Mass: 280.07826757Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 95.8Ų
6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Fluorochem | 029896-2g |
6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine |
797029-47-1 | 2g |
£598.00 | 2022-02-28 | ||
A2B Chem LLC | AX75932-100mg |
6-(1H-Benzoimidazol-2-ylmethyl)benzothiazol-2-ylamine |
797029-47-1 | 100mg |
$335.00 | 2024-04-19 | ||
1PlusChem | 1P01EXWC-100mg |
6-(1 h-benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine |
797029-47-1 | 100mg |
$378.00 | 2024-04-21 | ||
Chemenu | CM314097-1g |
6-(1H-Benzoimidazol-2-ylmethyl)benzothiazol-2-ylamine |
797029-47-1 | 95% | 1g |
$570 | 2024-07-23 | |
Chemenu | CM314097-1g |
6-(1H-Benzoimidazol-2-ylmethyl)benzothiazol-2-ylamine |
797029-47-1 | 95% | 1g |
$544 | 2021-06-17 | |
Fluorochem | 029896-250mg |
6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine |
797029-47-1 | 250mg |
£160.00 | 2022-02-28 | ||
Fluorochem | 029896-1g |
6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine |
797029-47-1 | 1g |
£372.00 | 2022-02-28 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614253-100mg |
6-((1H-benzo[d]imidazol-2-yl)methyl)benzo[d]thiazol-2-amine |
797029-47-1 | 98% | 100mg |
¥2311.00 | 2024-07-28 |
6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine Related Literature
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1. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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Malti Bansal,Ritu Srivastava,C. Lal,M. N. Kamalasanan,L. S. Tanwar Nanoscale, 2009,1, 317-330
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Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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